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Compound of Interest

Compound Name: Titanium(1V) iodide

Cat. No.: B1583315

Titanium Tetraiodide: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
titanium tetraiodide (Tila). It is intended to be a valuable resource for professionals in research,
science, and drug development who are working with or considering the use of this compound.

Physical Properties

Titanium tetraiodide is a dark brown to black, volatile solid at room temperature.[1][2][3] It is a
rare example of a molecular binary metal iodide, characterized by isolated tetrahedral Ti(IV)
centers.[1][4] The strong intermolecular van der Waals forces in titanium tetraiodide contribute
to its relatively high melting and boiling points compared to its lighter halide counterparts like
titanium tetrachloride.[1][4]

Table 1: Physical Properties of Titanium Tetraiodide
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Molecular Formula

Tila

[1]2]

Molar Mass 555.485 g/mol [1][5]
Red-brown to dark brown or

Appearance [1112][3]
black crystals/powder

Melting Point 150 °C (423 K) [1][6]

Boiling Point 377 °C (650 K) [1][6]

Density 4.3 g/cm3 [1][6]

Crystal Structure

Cubic (metastable) and

Monoclinic (stable)

[1]

Coordination Geometry Tetrahedral [1][2]
Ti-l Bond Distance 261 pm [1]
Dipole Moment 0D [1][4]

Chemical Properties

Titanium tetraiodide is a highly reactive compound, particularly in the presence of moisture.[3]

Its chemical behavior is characterized by its Lewis acidity and susceptibility to hydrolysis and

reduction.

» Hydrolysis: Tila undergoes violent hydrolysis in water to form titanium dioxide and hydrogen

iodide.[1][3] This reactivity necessitates handling in a dry, inert atmosphere.[3]

» Solubility: It is soluble in several organic solvents, including dichloromethane (CH2Clz2),

chloroform (CHCIs), and carbon disulfide (CSz2).[1][4] There are two polymorphs of Tila, one

of which is highly soluble in organic solvents.[1] The solubility in benzene has been reported

as 32.7 g/L and in cyclohexane as 24.4 g/L at 23 °C for the cubic modification.

o Lewis Acidity: Similar to other titanium tetrahalides, Tils acts as a Lewis acid, forming

adducts with Lewis bases.[1][4]
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» Reactivity with Alkenes and Alkynes: In solution, it reacts with alkenes and alkynes, leading
to the formation of organoiodine derivatives.[1][4]

e Reduction: Titanium tetraiodide can be reduced. When this reduction is carried out in the
presence of titanium metal, it can form polymeric titanium(lll) and titanium(ll) derivatives.[1]

[4]
Crystal Structure
Titanium tetraiodide is known to exist in two crystalline forms.

o Cubic Modification: This form, belonging to the space group Pa3-The, is typically formed
when Tils crystallizes from a melt or a supersaturated solution. It is, however, metastable at
room temperature. In this structure, the Ti-I distance is 261 pm.[1]

e Monoclinic Modification: The stable form of titanium tetraiodide has a monoclinic crystal
structure. This structure is less well-defined but results from a crystallographic transformation
of the cubic form.

The transition between these two forms can occur over a period ranging from days to months.

Experimental Protocols

Several methods for the synthesis of titanium tetraiodide have been reported.
Method 1: Direct Combination of Elements

This method involves the direct reaction of titanium metal with iodine.[1]

e Procedure:

o Carefully dried and degassed titanium metal powder and dried iodine are placed in
separate legs of a U-shaped Pyrex tube.

o The tube is cooled, evacuated, and sealed.

o A small amount of titanium powder is transferred to the iodine-containing leg, which is then
heated above the melting point of iodine to initiate the reaction.
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o The reaction is highly exothermic and should be carried out with caution, transferring small
portions of titanium at a time.

o Once the reaction is complete, the product is homogenized by heating both legs of the
tube above the melting point of Tila (150 °C) and moving the molten product back and
forth.

o The tube is then heated in a muffle furnace at 250 °C for several hours and cooled slowly.
Method 2: Halogen Exchange

This method involves a halogen exchange reaction between titanium tetrachloride (TiCls) and
hydrogen iodide (HI).

e Procedure:
o Areaction flask is charged with titanium tetrachloride.

o The flask is heated with stirring, and dry hydrogen iodide gas is introduced at a constant
rate over several hours as the temperature is gradually increased.

Method 3: Oxide-lodide Exchange
This method utilizes the reaction of titanium dioxide (TiOz2) with aluminum triiodide (All3).[1][7]
e Procedure:

o A mixture of titanium dioxide and aluminum triiodide (or a mixture of aluminum powder and
iodine) is heated in an inert atmosphere.[7]

o The reaction is initiated by gentle heating and can be vigorous.[7]

o The resulting titanium tetraiodide is separated, for example, by distillation.[7]
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Synthesis of Titanium Tetraiodide

Titanium (Ti) lodine (I2) Titanium Tetrachloride (TiCla) Hydrogen lodide (HI) Titanium Dioxide (TiOz2) Aluminum lodide (Alls)

wgen Exchali/
Titanium Tetraiodide (Tils)

Direct Combination Oxide-lodide Exchange

Click to download full resolution via product page

Caption: Synthesis pathways for titanium tetraiodide.

Spectroscopic Data

The UV-visible spectrum of titanium tetraiodide has been reported. In benzene and
cyclohexane solutions, it exhibits characteristic absorption peaks. The separation between the
two longest wavelength peaks in the spectrum has been interpreted as corresponding to the
energy difference between the d orbitals of titanium in a tetrahedral coordination environment.

Safety and Handling
Titanium tetraiodide is a hazardous substance that requires careful handling.

e Hazards: It is corrosive and causes severe skin burns and eye damage.[8][9] It may also
cause respiratory irritation.[8] The compound reacts violently with water.[1]

e Precautions:

[e]

Handle in a well-ventilated area, preferably in a glove box or under an inert atmosphere to
prevent contact with moisture and air.[9][10]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves (neoprene or nitrile rubber), chemical goggles or a face shield, and protective
clothing.[8][9]

o Avoid breathing dust. A NIOSH-certified respirator may be required.[8]

o Store in a tightly closed container in a dry, cool, and well-ventilated place, away from heat
and moisture.[9][11] It is also light-sensitive.[10]
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o First Aid:

(¢]

In case of skin contact, immediately remove contaminated clothing and wash the affected
area with soap and water.[9]

o For eye contact, rinse cautiously with water for several minutes.[9]
o If inhaled, move the person to fresh air.[9]
o If swallowed, rinse the mouth but do not induce vomiting.[9]

o In all cases of exposure, seek immediate medical attention.[10]
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Handling Protocol for Titanium Tetraiodide

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Handle in Inert Atmosphere
(Glove Box or Fume Hood)

'

Avoid Contact with Skin and Eyes

'

Avoid Inhaling Dust

'

Store in a Tightly Sealed Container
in a Cool, Dry, Dark Place

'

Dispose of Waste According to Regulations
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Caption: General handling workflow for titanium tetraiodide.
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Hydrolysis of Titanium Tetraiodide

HI
Forms (Hydrogen lodide)

TiO2
(Titanium Dioxide)

Tila
(Titanium Tetraiodide)
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Caption: Reaction pathway for the hydrolysis of Tila.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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